Cas no 527758-06-1 (Hexanedioic acid, 2-(bromomethyl)-)

• Product Name: Hexanedioic acid, 2-(bromomethyl)-
• CAS No: 527758-06-1
• MF: C₇H₁₁BrO₄
• MW: 239.063842058182
• CID: 1578753
• Update Time: 2024-08-24

Hexanedioic acid, 2-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 2-(bromomethyl)-

• Inchi： 1S/C7H11BrO4/c8-4-5(7(11)12)2-1-3-6(9)10/h5H,1-4H2,(H,9,10)(H,11,12)
• InChI Key： ZCAYXMOCHIDRBC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CBr)CCCC(O)=O

Computed Properties

• Exact Mass: 237.98403

Experimental Properties

• Density: 1.627±0.06 g/cm3(Predicted)
• Boiling Point: 374.8±32.0 °C(Predicted)
• PSA: 74.6
• pka: 3.92±0.21(Predicted)